Cas no 1807162-86-2 (Methyl 2-bromo-6-cyano-4-iodobenzoate)

• Product Name: Methyl 2-bromo-6-cyano-4-iodobenzoate
• CAS No: 1807162-86-2
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4708026
• Update Time: 2025-11-03

Methyl 2-bromo-6-cyano-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-cyano-4-iodobenzoate

• Inchi： 1S/C9H5BrINO2/c1-14-9(13)8-5(4-12)2-6(11)3-7(8)10/h2-3H,1H3
• InChI Key： HHBFJANYYDNANE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)OC)=C(C#N)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-6-cyano-4-iodobenzoate

Comprehensive Overview of Methyl 2-bromo-6-cyano-4-iodobenzoate (CAS No. 1807162-86-2)

Methyl 2-bromo-6-cyano-4-iodobenzoate (CAS No. 1807162-86-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromo, cyano, and iodo functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H5BrINO2, offers a robust platform for further chemical modifications, making it invaluable for researchers exploring novel drug candidates or advanced materials.

In recent years, the demand for halogenated benzoate derivatives like Methyl 2-bromo-6-cyano-4-iodobenzoate has surged due to their pivotal role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex molecules in medicinal chemistry, particularly in the development of targeted therapies for diseases like cancer and neurodegenerative disorders. The compound’s iodo substituent, in particular, enhances its reactivity in palladium-catalyzed transformations, a feature highly sought after in modern synthetic workflows.

From an industrial perspective, Methyl 2-bromo-6-cyano-4-iodobenzoate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on optimizing its production to minimize waste and energy consumption, aligning with global trends toward environmentally friendly manufacturing. Questions like "How to improve the yield of Methyl 2-bromo-6-cyano-4-iodobenzoate?" or "What are the alternatives to toxic solvents in its synthesis?" are frequently explored in academic and industrial forums.

The compound’s cyano group also opens doors to applications in material science, particularly in the design of organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, Methyl 2-bromo-6-cyano-4-iodobenzoate is being investigated for its potential to enhance the efficiency of organic solar cells. Its electron-withdrawing properties make it a candidate for tuning the bandgap of conjugated polymers, a hot topic in next-generation energy solutions.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize Methyl 2-bromo-6-cyano-4-iodobenzoate, ensuring its purity and stability for downstream applications. Quality control is paramount, especially when the compound is used in high-value research or commercial-scale production. Common queries like "How to store Methyl 2-bromo-6-cyano-4-iodobenzoate to prevent degradation?" highlight the practical challenges faced by end-users.

In summary, Methyl 2-bromo-6-cyano-4-iodobenzoate (CAS No. 1807162-86-2) stands at the intersection of innovation and utility. Its multifaceted applications—from drug discovery to sustainable materials—underscore its importance in contemporary chemistry. As research continues to evolve, this compound is poised to play an even greater role in addressing some of the most pressing scientific and industrial challenges of our time.